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Compound of Interest

Compound Name: Dodecyl methyl sulfide

Cat. No.: B1585573

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical nomenclature and properties is paramount. This guide provides an in-depth overview
of Dodecyl methyl sulfide, a versatile organosulfur compound, covering its various synonyms,
physicochemical properties, and relevant experimental protocols.

Chemical Identity and Synonyms

Dodecyl methyl sulfide, a thioether, is known by a variety of names in chemical literature and
databases. A comprehensive list of these synonyms is crucial for effective literature searches
and clear communication in a research context. The compound's identity is definitively
established by its CAS Registry Number: 3698-89-3.[1]

Below is a summary of its common synonyms and identifiers:
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Nomenclature Type

Name

IUPAC Name

1-(Methylsulfanyl)dodecane[1][2]

Common Names

Dodecyl methyl sulfide[1][3][4]1[5][6][71[8][°]

Methyl dodecyl sulfide[1]

Methyl lauryl sulfide[1][2][3][8]

n-Dodecyl methyl sulfide[1][2][8]

Systematic Names

1-(Methylthio)dodecane[1][2][3][8]

2-Thiatetradecane[1][2][3][8]

Dodecane, 1-(methylthio)-[1][2][3][8]

Other Identifiers

CAS Registry Number

3698-89-3[1][4][5][6][7]1[8][9]

EC Number

223-028-7[4][6][7]

PubChem CID

77287[1]

Molecular Formula

C13H28S[1][4][6][9]

Molecular Weight

216.43 g/mol [4][6][9]

INChl Key

KJWHJIDGMOQJILGF-UHFFFAOY SA-N[1][4][6]
[8]

Canonical SMILES

CCCCCCCCCCCCSC][4][6]

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is essential for its

application in research and development. The following table summarizes the key quantitative

data for Dodecyl methyl sulfide.
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Property Value Conditions
Appearance (.20I<.)rless to pale yellow

liquid[1]
Odor Characteristic, fishy[1][3]
Melting Point -2°C (lit.)[5]
Boiling Point 110 °C (lit)[41516171 at 0.2 mmHg
290.00 to 291.00 °C (est.)[3] at 760.00 mm Hg
Density 0.816 g/mL (lit.)[4][5][6][7] at 25 °C
Refractive Index (n20/D) 1.4610 (lit.)[4][5]I6][7]
Flash Point 141.50 °C (est.)[3] TCC
Vapor Pressure 0.004000 mmHg (est.)[3] at 25.00 °C
Water Solubility 0.1437 mg/L (est.)[3] at 25 °C

logP (o/w)

6.582 (est.)[3]

Assay

97%][4][6][7] or >98.0%(GC)
[10]

Experimental Protocols

The synthesis of Dodecyl methyl sulfide can be achieved through various methods. Below

are detailed methodologies for key synthetic routes.

Synthesis from 1-Bromododecane and Dimethyl

Disulfide

This method involves the reaction of a long-chain alkyl halide with a simple disulfide.

Materials:

e 1-Bromododecane
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o Dimethyl disulfide

e Sodium hydroxide

o Aminoiminomethanesulfinic acid

o Cetyltrimethylammonium chloride

 Tetrahydrofuran (THF)

o Water

Procedure:

In a reaction vessel, combine 1-Bromododecane and Dimethyl disulfide in a solvent mixture
of tetrahydrofuran and water.

e Add sodium hydroxide, aminoiminomethanesulfinic acid, and a phase-transfer catalyst such
as cetyltrimethylammonium chloride.

o Heat the reaction mixture with stirring for approximately 3.3 hours.
» Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC).

e Upon completion, cool the reaction mixture and perform a work-up to isolate the crude
product.

» Purify the crude Dodecyl methyl sulfide by distillation to yield the final product. A reported
yield for a similar reaction is 83%.[11]

Synthesis via S-alkylation of 1-Dodecanethiol

This protocol describes the nucleophilic substitution of an alkyl halide with a thiol.
Materials:
e 1-Dodecanethiol

o Methyl iodide
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e Asuitable base (e.g., sodium hydroxide)
e Asuitable solvent (e.g., ethanol or DMF)

Procedure:

Dissolve 1-Dodecanethiol in the chosen solvent in a reaction flask.

e Add the base to deprotonate the thiol, forming the more nucleophilic thiolate.

¢ Slowly add methyl iodide to the reaction mixture with stirring.

» Allow the reaction to proceed at room temperature or with gentle heating until completion.

 After the reaction is complete, quench the reaction mixture and extract the product with an
organic solvent.

e Wash the organic layer, dry it over an anhydrous salt (e.g., MgS04), and remove the solvent
under reduced pressure.

Purify the resulting Dodecyl methyl sulfide by vacuum distillation.

Potential Biological Roles and Signaling Pathways

While specific signaling pathways involving Dodecyl methyl sulfide are not extensively
documented, the biological activities of smaller, related thioethers like dimethyl sulfide (DMS)
can provide valuable insights. DMS is known to be involved in cellular protection against
oxidative stress and plays a role in the global sulfur cycle.

General Sulfide Metabolism and Detoxification

In biological systems, sulfides are metabolized through various pathways. Hydrogen sulfide
(H2S), a key signaling molecule, can be methylated to methanethiol (MeSH) and subsequently
to DMS.[12] This process can be considered a detoxification pathway, as H2S can be toxic at
high concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Dodecyl Methyl
Sulfide and Its Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585573#synonyms-for-dodecyl-methyl-sulfide-in-
chemical-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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